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Compound of Interest

Compound Name:
Methyl ethyl ketone

semicarbazone

Cat. No.: B13754356 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

While a specific Safety Data Sheet (SDS) for methyl ethyl ketone semicarbazone is not

readily available, a conservative and safe disposal protocol can be established by evaluating

the hazards of its parent compound, methyl ethyl ketone (MEK). MEK is classified as a

hazardous and highly flammable liquid, and therefore, its semicarbazone derivative should be

managed as hazardous waste.[1][2]

Immediate Safety and Disposal Plan
This guide provides a procedural, step-by-step plan for the safe handling and disposal of

methyl ethyl ketone semicarbazone, ensuring compliance with general hazardous waste

regulations.

Step 1: Hazard Assessment and Personal Protective Equipment (PPE)

Before handling, it is crucial to recognize the potential hazards. Based on the properties of

MEK, methyl ethyl ketone semicarbazone should be considered flammable and potentially

irritating to the eyes, skin, and respiratory system.[3][4][5]

Required PPE:

Splash goggles or safety glasses
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Chemical-resistant gloves (e.g., butyl rubber or Viton)

Lab coat

In cases of insufficient ventilation, a vapor respirator may be necessary.[4]

Step 2: Waste Collection

Proper segregation and collection of chemical waste are paramount to prevent accidental

reactions and ensure safe disposal.

Collect waste methyl ethyl ketone semicarbazone in a designated, properly labeled, and

compatible container.[1]

The container must be kept tightly closed and stored in a cool, dry, and well-ventilated area,

away from heat, sparks, and open flames.[6][7]

Ensure the exterior of the waste container remains clean and free of chemical residues.[8]

Do not mix this waste with other waste streams unless explicitly permitted by your

institution's Environmental Health & Safety (EHS) department.[9]

Step 3: Storage in a Satellite Accumulation Area (SAA)

Laboratories that generate hazardous waste must store it in a designated Satellite

Accumulation Area (SAA) prior to its removal by EHS professionals.

Store the sealed container in your laboratory's designated SAA.

Be mindful of the storage limits for hazardous waste in an SAA, which is typically 55 gallons.

[1]

Step 4: Arranging for Disposal

Under no circumstances should methyl ethyl ketone semicarbazone be disposed of down

the drain or in regular trash.[2][10]
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Contact your institution's Environmental Health & Safety (EHS) department to schedule a

pickup for the hazardous waste.

Provide them with a clear and accurate description of the waste.

Quantitative Data for Disposal Considerations
The following table summarizes key quantitative data primarily derived from the parent

compound, methyl ethyl ketone (MEK), which informs the disposal protocol for its

semicarbazone derivative.

Parameter Value/Guideline Regulatory Context

Flash Point (MEK) -7 °C / 19.4 °F (closed cup)[3]

Highly flammable. Requires

storage away from ignition

sources.

Flammability Limits (MEK)
Lower: 1.8 Vol% Upper: 11.5

Vol%[3]

Vapors can form explosive

mixtures with air.

pH Range for Drain Disposal 5.0 - 12.5

For dilute aqueous solutions of

non-hazardous substances

only. Not applicable to methyl

ethyl ketone semicarbazone.

[1]

Satellite Accumulation Area

(SAA) Limit

55 gallons of hazardous

waste[1]

Maximum volume that can be

stored in a laboratory before

requiring removal by EHS.

Acutely Toxic Waste (P-list)

SAA Limit
1 quart (liquid) or 1 kg (solid)[1]

While not explicitly P-listed,

this highlights the need for

caution with potentially toxic

compounds.

Experimental Protocol: Spill Management
In the event of a spill, immediate and appropriate action is necessary to mitigate risks.
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Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate personnel

and increase ventilation.

Control Ignition Sources: Eliminate all sources of ignition, such as open flames, sparks, and

hot surfaces.[3][6][11]

Absorb the Spill: Use an inert absorbent material, such as sand or earth, to contain and

absorb the spilled material.[3][4] Do not use combustible materials like paper towels to

absorb large spills of flammable liquids.

Collect and Containerize: Using non-sparking tools, carefully collect the absorbed material

and place it in a labeled, sealable container for hazardous waste disposal.[3][5]

Decontaminate: Clean the spill area with soap and water.

Report: Report the spill to your laboratory supervisor and EHS department.

Disposal Decision Workflow
The following diagram illustrates the logical steps for the proper disposal of methyl ethyl
ketone semicarbazone.
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Identify Waste:
Methyl Ethyl Ketone Semicarbazone

Consult Safety Data Sheet (SDS)

SDS Available?

Follow Specific SDS Disposal Instructions

Yes

Assess Hazards of Parent Compound:
Methyl Ethyl Ketone (MEK)

No

Treat as Hazardous Waste

Collect in Labeled, Compatible Container

Store in Satellite Accumulation Area (SAA)

Contact Environmental Health & Safety (EHS)
for Hazardous Waste Pickup

Proper Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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